Cas no 1322604-93-2 (1-(2-methoxyethyl)-1H-indol-4-amine)

• Product Name: 1-(2-methoxyethyl)-1H-indol-4-amine
• CAS No: 1322604-93-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6312845
• PubChem ID: 56761379
• Update Time: 2025-06-12

1-(2-methoxyethyl)-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-indol-4-amine
• 1322604-93-2
• SCHEMBL14909548
• AKOS013575711
• QTWCDCABFPLRHP-UHFFFAOYSA-N
• A1-22534
• VS-11800
• 1-(2-methoxyethyl)indol-4-amine
• EN300-1105983

• Inchi： 1S/C11H14N2O/c1-14-8-7-13-6-5-9-10(12)3-2-4-11(9)13/h2-6H,7-8,12H2,1H3
• InChI Key： QTWCDCABFPLRHP-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=CC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2-methoxyethyl)-1H-indol-4-amine

1-(2-Methoxyethyl)-1H-Indol-4-Amine: An Overview of a Promising Compound in Medicinal Chemistry

1-(2-Methoxyethyl)-1H-Indol-4-Amine, with the CAS number 1322604-93-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and have been extensively studied for their roles in various physiological processes.

The indole scaffold is a fundamental structure in many natural and synthetic compounds, including numerous pharmaceuticals. The addition of a methoxyethyl group at the 2-position of the indole ring in 1-(2-methoxyethyl)-1H-indol-4-amine introduces significant changes to the compound's physicochemical properties, such as solubility, lipophilicity, and receptor binding affinity. These modifications can enhance the compound's bioavailability and pharmacological profile, making it a valuable candidate for drug development.

Recent research has highlighted the potential of 1-(2-methoxyethyl)-1H-indol-4-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are crucial for treating conditions such as neurodegenerative diseases, cardiovascular disorders, and inflammatory diseases. The antioxidant activity of 1-(2-methoxyethyl)-1H-indol-4-amine is attributed to its ability to scavenge free radicals and reduce oxidative stress, while its anti-inflammatory effects are linked to its capacity to inhibit pro-inflammatory cytokines and enzymes.

In addition to its antioxidant and anti-inflammatory properties, 1-(2-methoxyethyl)-1H-indol-4-amine has also been investigated for its potential as an antiproliferative agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism underlying these effects involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

Another area of interest is the role of 1-(2-methoxyethyl)-1H-indol-4-amine in neuroprotection. Research has shown that this compound can protect neurons from oxidative damage and promote neuronal survival by activating neurotrophic factors and inhibiting apoptosis. These findings suggest that 1-(2-methoxyethyl) -1H-indol -4 -amine may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The pharmacokinetic properties of 1-(2-methoxyethyl)-1H-indol -4 -amine have also been studied to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent.

Despite its promising properties, further research is needed to fully understand the safety and efficacy of 1-(2-methoxyethyl)-1H-indol -4 -amine. Clinical trials are essential to validate the preclinical findings and assess the compound's potential as a therapeutic agent in humans. Ongoing studies are focusing on optimizing the formulation and delivery methods to enhance its therapeutic effects while minimizing side effects.

In conclusion, 1-(2-methoxyethyl)-1H-indol -4 -amine (CAS number 1322604 -93 -2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge, paving the way for innovative treatments in various medical fields.